N-allyl-2-(5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: 2-(5-ethoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C16H20N4O4/c1-5-7-17-11(21)9-20-15(22)12-13(24-6-2)10(3)8-18-14(12)19(4)16(20)23/h5,8H,1,6-7,9H2,2-4H3,(H,17,21)
• InChI Key: BISIGGIMLXFUDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1C)N(C(=O)N(C2=O)CC(=O)NCC=C)C
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an allyl group (an alkene), an ethoxy group (an ether), and a pyrimidine ring (a heterocyclic aromatic ring), among others. These functional groups could potentially confer various chemical properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The other functional groups are attached to this ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the allyl group could participate in reactions such as allylic substitution or oxidation. The pyrimidine ring could undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the ethoxy group could make it more soluble in organic solvents.

Scientific Research Applications

Antimicrobial Activity

Compounds synthesized from pyrimidinone and oxazinone derivatives, including those fused with thiophene rings starting from citrazinic acid, showed good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Antiviral Activity

Novel 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones were found to have activity against HIV-1, with specific derivatives displaying significant efficacy. This highlights the potential for pyrimidine derivatives in antiviral therapies (Danel et al., 1998).

Mechanism of Action

Without specific information on the compound, it’s difficult to predict its mechanism of action. If it’s a drug, its mechanism would depend on how it interacts with biological molecules in the body.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, reactions, and potential applications. If it’s a drug, studies could be conducted to determine its efficacy and safety.